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Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pivotal role of iminodiacetic

acid (IDA) in the chemical synthesis of glyphosate, a widely used herbicide. This document

outlines the primary synthetic pathway, details various experimental protocols for the key

reaction steps, and presents quantitative data to allow for methodical comparison of different

approaches.

Introduction
Iminodiacetic acid is a crucial intermediate in the most common industrial synthesis routes for

N-(phosphonomethyl)glycine, the active ingredient in many commercial herbicides, commonly

known as glyphosate.[1][2][3][4] The "IDA method" is a two-step process that first involves the

phosphonomethylation of iminodiacetic acid to form N-(phosphonomethyl)iminodiacetic acid

(PMIDA). Subsequently, PMIDA is subjected to oxidative cleavage to yield the final glyphosate

product.[1][5] This pathway is favored for its efficiency and is the basis for several patented

industrial production methods.

Synthetic Pathway Overview
The synthesis of glyphosate from iminodiacetic acid can be summarized in two main stages:

Phosphonomethylation of Iminodiacetic Acid (IDA) to N-(phosphonomethyl)iminodiacetic acid

(PMIDA): This reaction is a variation of the Mannich reaction. Iminodiacetic acid is reacted
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with formaldehyde and a source of phosphorous acid (often generated in situ from the

hydrolysis of phosphorus trichloride) to yield PMIDA.[5][6]

Oxidation of PMIDA to Glyphosate: The intermediate, PMIDA, is then oxidized to cleave one

of the carboxymethyl groups, yielding glyphosate.[1][5] This step can be achieved through

various methods, including catalytic oxidation with oxygen or air over a carbon catalyst, or by

using chemical oxidants such as hydrogen peroxide in the presence of a catalyst.[7][8][9]

Below is a diagram illustrating the chemical transformation from iminodiacetic acid to

glyphosate.
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Caption: Chemical synthesis route from IDA to Glyphosate.
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Experimental Protocols
The following sections provide detailed experimental protocols for the key steps in the

synthesis of glyphosate from iminodiacetic acid.

Protocol 1: Synthesis of N-
(phosphonomethyl)iminodiacetic acid (PMIDA) from
Iminodiacetic Acid
This protocol is based on the reaction of an alkali metal salt of iminodiacetic acid with

phosphorus trichloride and formaldehyde.

Materials:

Iminodiacetic acid (IDA)

Sodium hydroxide (NaOH)

Phosphorus trichloride (PCl₃)

Formaldehyde solution (37 wt%)

Deionized water

Procedure:

Preparation of Disodium Iminodiacetate (DSIDA) Solution:

In a suitable reaction vessel equipped with a stirrer and reflux condenser, add 203 g (5.08

mol) of NaOH to 554 g of deionized water and stir until dissolved.

Carefully add 338 g (2.54 mol) of iminodiacetic acid to the NaOH solution with continuous

stirring.

Heat the mixture to reflux, which should result in a clear solution of disodium

iminodiacetate (DSIDA).[6]

Phosphonomethylation Reaction:
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To the refluxing DSIDA solution, add 348 g (2.54 mol) of PCl₃ over a period of one hour.[6]

The PCl₃ will hydrolyze to form phosphorous acid and hydrochloric acid in situ.

Following the PCl₃ addition, add the formaldehyde solution to the reaction mixture.

Maintain the reaction temperature between 105°C and 135°C for a period of 30 minutes to

4 hours.[10]

Isolation of PMIDA:

After the reaction is complete, cool the mixture to approximately 30°C. PMIDA will

precipitate as a solid.

Separate the solid PMIDA from the reaction medium by filtration or centrifugation.[10]

Wash the isolated PMIDA with cold deionized water and dry under vacuum.

Protocol 2: Oxidation of PMIDA to Glyphosate using
Oxygen and a Carbon Catalyst
This protocol describes the catalytic oxidation of PMIDA using oxygen-rich gas and an

activated carbon catalyst.

Materials:

N-(phosphonomethyl)iminodiacetic acid (PMIDA)

Activated carbon

Deionized water

Pressurized reaction vessel (autoclave)

Procedure:

Reaction Setup:
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In a high-pressure reaction kettle, combine 300 g of PMIDA, 400 g of pure water, and 50 g

of activated carbon catalyst.[8]

Stir the mixture to ensure uniform suspension.

Catalytic Oxidation:

Seal the reactor and begin heating the mixture while stirring.

Introduce an oxygen-rich gas (e.g., 80% oxygen) into the reactor at a controlled rate.[8]

Maintain the reaction temperature between 70°C and 90°C and the pressure between 0.5

and 1.0 MPa.[11]

Continue the reaction for 1 to 2 hours, or until monitoring indicates the consumption of

PMIDA.[11]

Product Isolation and Purification:

After the reaction, cool the reactor and vent any excess pressure.

Filter the reaction mixture to separate the solid components (glyphosate and activated

carbon) from the mother liquor.

To the collected filter cake, add a sufficient amount of hot water or a saturated glyphosate

solution to dissolve the glyphosate, leaving the activated carbon catalyst as a solid.[8]

Filter the hot solution to remove the activated carbon catalyst (which can be recycled).

Allow the hot filtrate to cool, which will cause the glyphosate to crystallize.

Collect the glyphosate crystals by filtration, wash with a small amount of cold deionized

water, and dry to obtain the final product.

Protocol 3: Oxidation of PMIDA to Glyphosate using
Hydrogen Peroxide and Ferrous Sulfate
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This protocol details the oxidation of PMIDA using a Fenton-like reaction with hydrogen

peroxide and a ferrous salt.

Materials:

N-(phosphonomethyl)iminodiacetic acid (PMIDA)

Hydrogen peroxide (H₂O₂) solution

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Deionized water

Procedure:

Reaction Setup:

In a reaction kettle, add PMIDA powder. The molar ratio of PMIDA to H₂O₂ to FeSO₄·7H₂O

should be 1:2:3.6.[9][12]

Add an appropriate amount of deionized water.

Oxidation Reaction:

Under stirring and at a temperature of 60-70°C, slowly add the hydrogen peroxide solution

over a period of 0.8-1.5 hours.[12]

After the addition of hydrogen peroxide is complete, maintain the temperature at 60-70°C

for 1.0-2.5 hours to ensure the oxidation reaction proceeds to completion.[12]

Cool the reaction mixture.

Reduction and Product Formation:

To the cooled solution, add a solution of ferrous sulfate heptahydrate in deionized water

over 0.1-0.5 hours while maintaining the temperature at 60-70°C and stirring.[12]
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Hold the reaction at this temperature for 0.8-1.2 hours to complete the reduction step,

resulting in a glyphosate solution.[12]

Product Isolation (optional, for solid glyphosate):

The resulting glyphosate solution can be used directly for formulation.

To obtain solid glyphosate, the solution can be concentrated under vacuum to induce

crystallization.

The crystallized glyphosate is then isolated by filtration, washed, and dried.

Quantitative Data Summary
The following tables summarize quantitative data from various experimental protocols for the

synthesis of glyphosate from iminodiacetic acid.

Table 1: Synthesis of PMIDA from Iminodiacetic Acid

Parameter Value Reference

Reactants
Iminodiacetic acid, PCl₃,

Formaldehyde
[5][6]

Yield of PMIDA from IDA 93% [1]

Reaction Temperature 105 - 135 °C [10]

Reaction Time 0.5 - 4 hours [10]

Table 2: Oxidation of PMIDA to Glyphosate
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Oxidatio
n
Method

Catalyst
/Reagen
ts

Temper
ature
(°C)

Pressur
e (MPa)

Reactio
n Time
(hours)

Selectiv
ity/Yield

Purity
Referen
ce

Oxygen/

Air

Catalytic

Oxidation

Activated

Carbon
40 - 15

89.1%

Selectivit

y

99% [7]

Activated

Carbon
80 - 12

90.68%

Selectivit

y

99.5% [7]

Activated

Carbon
90 - 12

88.4%

Selectivit

y

99.4% [7]

Activated

Carbon
70-90 0.5 - 1.0 1 - 2 - - [11]

Hydroge

n

Peroxide

Oxidation

H₂O₂ /

FeSO₄·7

H₂O

60-70 Normal 2 - 4
>90%

Recovery
- [12]

Microwav

e-

Assisted

Oxidation

Activated

Carbon,

Air

70-75 0.6 - 0.8 4 - 5
95.9%

Yield
- [13]

Experimental Workflow Diagram
The following diagram illustrates a general experimental workflow for the synthesis of

glyphosate from iminodiacetic acid.
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Step 1: PMIDA Synthesis

Step 2: Glyphosate Synthesis (Oxidation)

Step 3: Product Isolation and Purification

Prepare DSIDA Solution
(IDA + NaOH)

Add PCl3 and Formaldehyde

Heat and React

Cool and Precipitate PMIDA

Filter and Dry PMIDA

Combine PMIDA, Catalyst,
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Introduce Oxidant
(e.g., O2 or H2O2)

Control Temperature and Pressure

Monitor Reaction Completion

Cool Reaction Mixture

Filter to Separate Catalyst
and Crude Product

Recrystallize Glyphosate
from Hot Filtrate

Filter and Dry
Pure Glyphosate
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Caption: General experimental workflow for glyphosate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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